Cas no 218278-67-2 (Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester)
218278-67-2 structure
Product Name:Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
CAS No:218278-67-2
MF:C7H14N2O3
MW:174.197661876678
CID:1404116
PubChem ID:57675179
Update Time:2025-04-20
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
- tert-butyl (3Z)-3-amino-3-hydroxyiminopropanoate
- 218278-67-2
- SCHEMBL3224669
- tert-Butyl 3-(hydroxyamino)-3-iminopropanoate
-
- Inchi: 1S/C7H14N2O3/c1-7(2,3)12-6(10)4-5(8)9-11/h11H,4H2,1-3H3,(H2,8,9)
- InChI Key: AKHKDZQXAXCAOZ-UHFFFAOYSA-N
- SMILES: O(C(C/C(=N/O)/N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 174.10052
- Monoisotopic Mass: 174.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 82.41
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA01957-1g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 1g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | BA01957-5g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 5g |
$793.00 | 2024-04-20 | |
| A2B Chem LLC | BA01957-10g |
tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate |
218278-67-2 | 95% | 10g |
$1316.00 | 2024-04-20 |
Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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